Cas no 67867-47-4 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-)
![5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl- structure](https://www.kuujia.com/scimg/cas/67867-47-4x500.png)
67867-47-4 structure
Product name:5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-
5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-
- 3-Acetyl-2-methyl-5H-[1]benzopyrano[2,3-b]pyridin-5-one
- 3-Acetyl-2-Methyl-5H-Chromeno[2,3-b]Pyridin-5-One
- 3-acetyl-2-methylchromeno[2,3-b]pyridin-5-one
- 2-Methyl-3-acetyl-5-oxo-5H-<1>benzopyrano<2,3-b>pyridin
- 3-acetyl-2-methyl-chromeno[2,3-b]pyridin-5-one
- HMS2174H10
- 3-Acetyl-2-methyl-9-oxa-1-aza-anthracen-10-one
- 3-Acetyl-2-methyl-5H-chromeno[2,3-b]pyridin-5-one #
- 5H[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-
- NCGC00018953-01
- FT-0641146
- 3-Acetyl-2-methyl-5H-[1]benzopyrano[2,3-b]pyridin-5-one, 99%
- NCGC00018953-02
- AKOS005459029
- 3-Acetyl-2-methyl-5H-(1)benzopyrano(2,3-b)pyridin-5-one
- DTXSID40347027
- SCHEMBL17072179
- SMR000037686
- 67867-47-4
- MLS000028299
- BSWKWHNLWRLQLZ-UHFFFAOYSA-N
- CHEMBL1715878
-
- MDL: MFCD00191705
- Inchi: InChI=1S/C15H11NO3/c1-8-11(9(2)17)7-12-14(18)10-5-3-4-6-13(10)19-15(12)16-8/h3-7H,1-2H3
- InChI Key: BSWKWHNLWRLQLZ-UHFFFAOYSA-N
- SMILES: CC1=C(C=C2C(=O)C3=CC=CC=C3OC2=N1)C(=O)C
Computed Properties
- Exact Mass: 253.07400
- Monoisotopic Mass: 253.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 11
- Topological Polar Surface Area: 56.3Ų
- XLogP3: 2.3
- Surface Charge: 0
Experimental Properties
- Melting Point: 212-214 °C (lit.)
- PSA: 60.17000
- LogP: 2.85220
5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl- Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl- Related Literature
-
Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
67867-47-4 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-) Related Products
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